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The core methodology for identifying and quantifying UNO involves Liquid Chromatography coupled with

Tandem Mass Spectrometry (LC-MS/MS). The following table outlines the key experimental conditions

validated according to US FDA guidelines [1].

Aspect Description

Instrument SCIEX Triple Quad 5500 MS with Waters Acquity I-class UPLC [1]

Analytical Column Waters UPLC BEH C18 Column (50 × 2.1 mm, 1.7 μm) [1]

| Mobile Phase | A: 0.1% formic acid with 5 mM ammonium acetate in water B: 0.1% formic acid in

acetonitrile/methanol (9/1, v/v) [1] | | Gradient Elution | 0-0.2 min: 10% B; 0.2-1.0 min: 10% B to 60% B;

1.0-1.1 min: 60% to 95% B; 1.1-1.5 min: 95% B; 1.5-2.0 min: re-equilibration [1] | | Detection (MRM) |

UNO: m/z 368.1 → 120.0 (CE 42 eV) Usaramine (URM): m/z 352.1 → 120.0 (CE 37 eV) Internal

Standard (Senecionine): m/z 336.1 → 120.1 (CE 36 eV) [1] | | Sample Preparation | Protein precipitation

with acetonitrile/methanol (1/1, v/v) after mixing 10 µL plasma with internal standard [1] | | Linear Range |

1–2,000 ng/mL for both URM and UNO [1] |

The experimental workflow for the plasma sample analysis can be summarized as follows:
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Key Pharmacokinetic Data and Sex Differences
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The validated method was applied to investigate the pharmacokinetics of Usaramine (URM) and its

metabolite UNO in rats, revealing significant sex-dependent differences [1].

The table below shows the pharmacokinetic parameters after intravenous (1 mg/kg) and oral (10 mg/kg)

administration of URM. Data is presented as mean ± standard deviation [1].

Parameter Male Rats Female Rats

After Intravenous Administration (1 mg/kg)

URM AUC0-t (ng/mL×h) 363 ± 65 744 ± 122

URM Clearance (L/h/kg) 2.77 ± 0.50 1.35 ± 0.19

UNO AUC0-t (ng/mL×h) 172 ± 32 30.7 ± 7.4

After Oral Administration (10 mg/kg)

URM AUC0-t (ng/mL×h) 1,960 ± 208 6,073 ± 488

UNO AUC0-t (ng/mL×h) 1,637 ± 246 300 ± 62

Oral Bioavailability of URM 54.0% 81.7%

These findings can be visualized as a simplified metabolic pathway highlighting the observed sex

differences:

Context and Toxicity of Pyrrolizidine Alkaloids

It is crucial to understand that Usaramine is a pyrrolizidine alkaloid (PA) [1].

Toxicity: 1,2-unsaturated PAs like Usaramine are known hepatotoxins and genotoxic
carcinogens [2]. Their toxicity is largely due to metabolic activation in the liver.
N-Oxide Formation: The conversion of a PA (tertiary base) to its N-oxide is a major metabolic

pathway. While sometimes considered a detoxification step, PA N-oxides can be converted back to
the toxic parent PA in the gut and liver, contributing to their overall toxicity [1] [2].
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Regulatory Concern: The presence of PAs and their N-oxides is a significant issue in food safety,

with contamination found in honey, teas, herbs, and food supplements [2] [3]. The European
Commission has set maximum levels for the sum of certain PAs and their N-oxides in various food

products [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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